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Compound of Interest

Compound Name: 2,3-Dimethylindoline
CAS No.: 10276-90-1
Cat. No.: B7769626
Get Quote
. J

Executive Summary: Immediate Action Protocol

Stop and Verify: There is a high risk of identity confusion regarding this chemical.

Target Chemical: 2,3-Dimethylindoline (Indoline derivative).[1]

e Common Confusion: CAS 6065-27-6 is frequently mislabeled in search databases as an
indoline but is actually N,N-Diethyl-p-phenylenediamine sulfate (DPD Sulfate).

e Disposal Class: Non-Halogenated Organic Base.
e Primary Hazard: Skin/Eye Irritant, Combustible, Aquatic Toxicity.

¢ Prohibited: Do NOT dispose of down the drain. Do NOT mix with oxidizing acids
(Nitric/Perchloric).

Part 1: Chemical Profile & Risk Assessment
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Before initiating disposal, you must validate the chemical identity to select the correct waste

stream.

Critical Identity Verification Table

. . . . _ DPD Sulfate

2,3-Dimethylindoline 2,3-Dimethylindole
Feature (Common

(Target) (Related) .

Mismatch)

CAS Number 6872-06-6 (cis/trans) 91-55-4 6065-27-6

Liquid or Low-Melting ) ) White/Off-white
State ] Solid (Crystalline)

Solid Powder

Cyclic Amine ) Phenylenediamine
Class ) Aromatic Heterocycle

(Indoline) Salt

Alkaline (Organic o o
pH Nature Weakly Acidic/Neutral Acidic (Sulfate salt)

Base)

Disposal Stream

Organic Base / Non-

Halogenated

Solid Hazardous

Solid Hazardous

Hazard Characterization (2,3-Dimethylindoline)

o Flammability: Combustible liquid/solid.[2] Flash point often >90°C but treat as ignitable

(Waste Code D001 if liquid with FP <60°C, otherwise generally non-regulated unless

characteristic).

o Reactivity: Incompatible with strong oxidizing agents (peroxides, nitrates) and strong acids.

May polymerize exothermically if mixed with strong mineral acids without temperature

control.

o Health: Skin and eye irritant (H315, H319).[2] Specific Target Organ Toxicity (Respiratory) -

H335.2][3]

Part 2: Segregation & Pre-Treatment

Effective disposal relies on the "Segregation by Reactivity" principle. 2,3-Dimethylindoline is

an organic base; improper mixing can lead to heat generation or toxic fume release.
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The Segregation Protocol (Self-Validating System)

pH Check: Dissolve a small aliquot in water. If pH > 8, confirm organic base classification.

Oxidizer Screen: Ensure the waste container contains NO oxidizing agents (Nitric acid,
Perchloric acid, Hydrogen Peroxide).

o Mechanism:[4][5] Indolines are electron-rich and easily oxidized. Mixing with strong
oxidizers can cause rapid, exothermic decomposition or fire.

Halogen Check: Ensure the mixture is free of Chloroform, DCM, or other halogenated
solvents.

o Reasoning: Halogenated waste requires distinct high-temperature incineration protocols
(to prevent dioxin formation) and is significantly more expensive to process.

Part 3: Step-by-Step Disposal Workflow
Scenario A: Pure Chemical | Stock Solution Disposal

Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Avoid
metal cans if the solution is corrosive.

Labeling: Apply a hazardous waste label.

o Primary Constituent: "2,3-Dimethylindoline"[1][6]

o Hazard Checkbox: [x] Toxic [X] Irritant [ ] Ignitable (Check Flash Point)
o Waste Stream: "Non-Halogenated Organic”

Transfer: Pour liquid waste into the container using a funnel. If solid, transfer using a spark-
proof scoop.

Secondary Containment: Place the closed waste container into a secondary tray to capture
potential leaks.

Scenario B: Reaction Mixture (Quenching)
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If 2,3-Dimethylindoline is unreacted in a synthesis mixture (e.g., reduction of 2,3-
Dimethylindole):

» Neutralization: If the reaction mixture is acidic (e.g., used Trifluoroacetic acid), slowly
neutralize with saturated Sodium Bicarbonate (NaHCO3) or dilute NaOH to pH 7-9.

o Caution: Exothermic reaction. Cool in an ice bath during addition.
o Extraction: Extract organic components into a non-halogenated solvent (e.g., Ethyl Acetate).
e Separation:

o Agqueous Layer: Check pH. If neutral (pH 6-9) and free of heavy metals/toxics, it may be
drain disposable (consult local EHS). If unsure, collect as "Aqueous Waste."

o Organic Layer: Combine with "Non-Halogenated Organic Waste."

Part 4: Visualizing the Disposal Logic

The following diagram illustrates the decision matrix for safe disposal, integrating the critical
identity check.
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Disposal Request:
2,3-Dimethylindoline

CRITICAL CHECK:
Verify CAS Number

CAS 6065-27-6? CAS 6872-06-6 / 91-55-4?
(DPD Sulfate) (Indoline/Indole)

Treat as Acidic Solid Waste

i 2
(Sulfate Salt) Physical State?

Liquid / Solution Pure Solid

Contains Halogens? Solid Hazardous Waste
(DCM, Chloroform) (Lab Pack)

Yes No

Halogenated Organic Waste Non-Halogenated Organic Waste

(Segregated) (High BTU Incineration)

Click to download full resolution via product page

Figure 1: Decision matrix for 2,3-Dimethylindoline disposal, highlighting the critical CAS
verification step to prevent chemical identity errors.
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Part 5: Emergency Procedures (Spills)

In the event of a spill outside the fume hood:
o Evacuate: Remove personnel from the immediate area.

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. If the spill is large (>500mL) and
outside a ventilated area, use a respirator equipped with organic vapor cartridges.

o Containment:
o Liquids: Use absorbent pads or vermiculite. Do not use sawdust (combustible).
o Solids: Cover with wet paper towels to prevent dust generation, then scoop up.

o Decontamination: Clean the surface with a dilute soap solution. Do not use bleach (oxidizer)
directly on the amine spill as it may generate chloramines.

References

e National Institutes of Health (PubChem).2,3-Dimethylindole Compound Summary (CAS 91-
55-4). [Link]
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Regulations - 40 CFR Part 261. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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